Cas no 840531-08-0 (Benzenemethanol, 3-(phenyl-1-pyrenylamino)-)
840531-08-0 structure
Product Name:Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
CAS No:840531-08-0
MF:C29H21NO
MW:399.483147382736
CID:667837
PubChem ID:71414739
Update Time:2025-04-19
Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
- [3-(N-pyren-1-ylanilino)phenyl]methanol
- 840531-08-0
- {3-[PHENYL(PYREN-1-YL)AMINO]PHENYL}METHANOL
- DTXSID30834178
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- Inchi: 1S/C29H21NO/c31-19-20-6-4-11-25(18-20)30(24-9-2-1-3-10-24)27-17-15-23-13-12-21-7-5-8-22-14-16-26(27)29(23)28(21)22/h1-18,31H,19H2
- InChI Key: MXVVYGDNGWBRHM-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC(=C1)N(C1C=CC=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 399.162314293g/mol
- Monoisotopic Mass: 399.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 23.5Ų
Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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